1-cyclopropylmethyl-6-hydrazinopyrimidine-2,4[1H,3H]dione

• Molecular Formula: C8H12N4O2
• Molecular Weight: 196.21 g/mol
• IUPAC Name: 1-(cyclopropylmethyl)-6-hydrazinylpyrimidine-2,4-dione
• InChI: InChI=1S/C8H12N4O2/c9-11-6-3-7(13)10-8(14)12(6)4-5-1-2-5/h3,5,11H,1-2,4,9H2,(H,10,13,14)
• InChI Key: LIDGDPWQODYFJV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C(=CC(=O)NC2=O)NN

Description

1-cyclopropylmethyl-6-hydrazinopyrimidine-2,4[1H,3H]dione is a useful research compound. Its molecular formula is C8H12N4O2 and its molecular weight is 196.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-cyclopropylmethyl-6-hydrazinopyrimidine-2,4[1H,3H]dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-cyclopropylmethyl-6-hydrazinopyrimidine-2,4[1H,3H]dione including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

6-Chloro-1-cyclopropylmethyluracil (24.34 g, 0.12 mol) was suspended in absolute ethanol (245 mL) under nitrogen. Anhydrous hydrazine (11.69 g, 0.36 mol) was added via syringe in excess, resulting in a clear-yellow solution. The reaction mixture was heated at 80-85° C. for one hour; bright yellow crystals began forming within minutes of the application of heat. The reaction mixture was cooled to room temperature and then in an ice bath, and the crude product collected by filtration. N2H4×HCl was removed by triturating with cold water to give the product as a pale yellow solid, 20.47 g (86%). Mp 221° C. (dec).